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Compound of Interest

Compound Name: 1,1-Dichloro-1,2-difluoroethane

Cat. No.: B167932 Get Quote

Disclaimer: This guide addresses the synthesis of dichlorodifluoroethane. The specific isomer

requested, 1,1-Dichloro-1,2-difluoroethane (HCFC-132c), is not well-documented in publicly

available scientific literature regarding its synthesis. Therefore, this document details the

established synthesis of its close and more commonly referenced isomer, 1,2-Dichloro-1,1-

difluoroethane (HCFC-132b). The methodologies presented are representative of the synthesis

of hydrochlorofluorocarbons (HCFCs) and provide valuable insight for researchers in the field.

Overview of 1,2-Dichloro-1,1-difluoroethane (HCFC-
132b) Synthesis
1,2-Dichloro-1,1-difluoroethane (CAS 1649-08-7) is a hydrochlorofluorocarbon that has

historically been used as a refrigerant and as an intermediate in organic synthesis.[1] Its

synthesis is most prominently achieved through the reaction of trichloroethylene with

anhydrous hydrogen fluoride at elevated temperatures and pressures.[2] This process

facilitates a halogen exchange, replacing a chlorine atom with a fluorine atom.

The compound serves as a building block for creating more complex fluorinated organic

molecules, which are significant in the development of pharmaceuticals and advanced

materials.[1]
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The primary industrial synthesis route involves the liquid-phase fluorination of trichloroethylene

using anhydrous hydrogen fluoride (HF). This reaction typically requires high temperatures to

proceed efficiently.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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